![molecular formula C21H21FN4O2 B1146950 4-[3-(1,4-diazepan-1-ylcarbonyl)-4-fluorobenzyl]phthalazin-1(2H)-one CAS No. 763111-49-5](/img/structure/B1146950.png)
4-[3-(1,4-diazepan-1-ylcarbonyl)-4-fluorobenzyl]phthalazin-1(2H)-one
Overview
Description
KU-0058948 is a poly (ADP-ribose) polymerase inhibitor that has shown significant potential in inducing cell cycle arrest and apoptosis in primary myeloid leukemic cells and myeloid leukemic cell lines in vitro . This compound is particularly noted for its role in targeting DNA repair mechanisms, making it a promising candidate for cancer therapy .
Scientific Research Applications
KU-0058948 has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, and medicine:
Preparation Methods
Synthetic Routes and Reaction Conditions
The specific synthetic routes and reaction conditions are proprietary and typically involve the use of advanced organic synthesis techniques .
Industrial Production Methods
Industrial production of KU-0058948 is carried out under stringent conditions to ensure high purity and yield. The process involves large-scale synthesis using optimized reaction conditions, followed by purification steps such as crystallization and chromatography .
Chemical Reactions Analysis
Types of Reactions
KU-0058948 primarily undergoes reactions typical of poly (ADP-ribose) polymerase inhibitors. These include:
Oxidation: Involves the addition of oxygen or the removal of hydrogen.
Reduction: Involves the addition of hydrogen or the removal of oxygen.
Substitution: Involves the replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in the reactions involving KU-0058948 include oxidizing agents, reducing agents, and various catalysts. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathways .
Major Products
The major products formed from the reactions of KU-0058948 depend on the specific reaction conditions and reagents used. These products are often intermediates in the synthesis of more complex molecules or derivatives of KU-0058948 with enhanced biological activity .
Mechanism of Action
KU-0058948 exerts its effects by inhibiting the activity of poly (ADP-ribose) polymerase, an enzyme involved in the repair of DNA damage. By blocking this enzyme, KU-0058948 induces cell cycle arrest and apoptosis in cancer cells, particularly those with defects in DNA repair mechanisms . The molecular targets of KU-0058948 include poly (ADP-ribose) polymerase and other proteins involved in DNA repair pathways .
Comparison with Similar Compounds
KU-0058948 is unique among poly (ADP-ribose) polymerase inhibitors due to its high specificity and potency. Similar compounds include:
Olaparib: A well-known poly (ADP-ribose) polymerase inhibitor used in the treatment of certain types of cancer.
Rucaparib: Another poly (ADP-ribose) polymerase inhibitor with applications in cancer therapy.
KU-0058948 stands out due to its specific targeting of myeloid leukemic cells and its potential for use in combination therapies .
Properties
IUPAC Name |
4-[[3-(1,4-diazepane-1-carbonyl)-4-fluorophenyl]methyl]-2H-phthalazin-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN4O2/c22-18-7-6-14(12-17(18)21(28)26-10-3-8-23-9-11-26)13-19-15-4-1-2-5-16(15)20(27)25-24-19/h1-2,4-7,12,23H,3,8-11,13H2,(H,25,27) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGEPGGJUGUMFHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)C(=O)C2=C(C=CC(=C2)CC3=NNC(=O)C4=CC=CC=C43)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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